Cas no 1967005-05-5 (Ethyl 3-(thiazol-5-yl)acrylate)

• Product Name: Ethyl 3-(thiazol-5-yl)acrylate
• CAS No: 1967005-05-5
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 5041517
• PubChem ID: 90395356
• Update Time: 2026-02-28

Ethyl 3-(thiazol-5-yl)acrylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(thiazol-5-yl)acrylate
• Ethyl (E)-3-(thiazol-5-yl)acrylate
• (E)-ethyl 3-(thiazol-5-yl)acrylate
• ethyl (E)-3-(1,3-thiazol-5-yl)prop-2-enoate
• EN300-1455954
• 1431304-39-0
• ethyl (2E)-3-(1,3-thiazol-5-yl)prop-2-enoate
• SCHEMBL16019162
• BS-44998
• 1967005-05-5
• DB-141735
• Ethyl3-(thiazol-5-yl)acrylate
• E74636
• MFCD33395713
• CS-0159429
• Ethyl(E)-3-(thiazol-5-yl)acrylate
• ZHDWGLWIAHGRFQ-ONEGZZNKSA-N
• Ethyl 3-(thiazol-5-yl)acrylate

• Inchi： 1S/C8H9NO2S/c1-2-11-8(10)4-3-7-5-9-6-12-7/h3-6H,2H2,1H3/b4-3+
• InChI Key： ZHDWGLWIAHGRFQ-ONEGZZNKSA-N
• SMILES： S1C=NC=C1/C=C/C(=O)OCC

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 3-(thiazol-5-yl)acrylate

Comprehensive Overview of Ethyl 3-(thiazol-5-yl)acrylate (CAS No. 1967005-05-5): Properties, Applications, and Innovations

Ethyl 3-(thiazol-5-yl)acrylate (CAS No. 1967005-05-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of thiazole derivatives, which are renowned for their diverse biological activities. With the growing demand for novel heterocyclic compounds in drug discovery, Ethyl 3-(thiazol-5-yl)acrylate has emerged as a key intermediate in the synthesis of bioactive molecules. Its acrylate moiety and thiazole ring contribute to its reactivity, making it a versatile building block for medicinal chemistry applications.

In recent years, the compound has been explored for its potential in anticancer and antimicrobial therapies, aligning with the global focus on combating drug-resistant pathogens and chronic diseases. Researchers are particularly interested in its ability to modulate enzyme inhibition and receptor binding, which are critical mechanisms in modern drug design. Additionally, its synthetic accessibility and scalability have made it a preferred choice for industrial-scale production, addressing the need for cost-effective pharmaceutical intermediates.

The compound's physicochemical properties, such as solubility and stability, have been extensively studied to optimize its performance in various formulations. For instance, its ethyl ester group enhances lipophilicity, improving membrane permeability—a key factor in bioavailability enhancement. These attributes have spurred innovations in delivery systems, including nanocarriers and prodrug strategies, which are trending topics in pharmaceutical sciences.

Beyond therapeutics, Ethyl 3-(thiazol-5-yl)acrylate has found applications in material science, particularly in the development of functional polymers and smart coatings. Its conjugated double bond allows for polymerization, enabling the creation of materials with tailored optical or electronic properties. This versatility aligns with the rising interest in sustainable materials and green chemistry, as industries seek eco-friendly alternatives to traditional petrochemical-based products.

From an SEO perspective, this compound is often searched alongside terms like "thiazole derivatives in drug discovery", "acrylate-based intermediates", and "CAS 1967005-05-5 suppliers". Addressing these queries, the scientific community emphasizes the compound's role in high-throughput screening and combinatorial chemistry, which are pivotal for accelerating drug development pipelines. Furthermore, its regulatory status and safety profiles are frequently discussed, reflecting user concerns about compliance and risk assessment in industrial applications.

In conclusion, Ethyl 3-(thiazol-5-yl)acrylate (CAS No. 1967005-05-5) represents a convergence of innovation and practicality, bridging gaps between academic research and industrial applications. As the demand for targeted therapies and advanced materials grows, this compound is poised to remain a focal point in interdisciplinary studies, offering solutions to some of the most pressing challenges in science and technology today.